Cas no 218296-14-1 (Unii-F6E8P0recd)

• Product name: Unii-F6E8P0recd
• CAS No: 218296-14-1
• MF: C₂₉H₄₀N₂O₆
• MW: 512.63770866394
• CID: 2847116

Unii-F6E8P0recd Chemical and Physical Properties

Names and Identifiers

• F6E8P0RECD
• Unii-F6E8P0recd
• Xanthobaccin B

• Inchi： 1S/C29H40N2O6/c1-3-15-11-17-12-19-18-5-4-6-23(35)30-10-9-21(33)27-28(36)26(29(37)31-27)20(32)8-7-16(18)13-22(34)25(19)24(17)14(15)2/h4,6-8,14-19,21-22,24-25,27,32-34H,3,5,9-13H2,1-2H3,(H,30,35)(H,31,37)/b6-4-,8-7+,26-20-/t14-,15-,16+,17-,18-,19+,21+,22?,24+,25-,27-/m0/s1
• InChI Key： VYCDZNHSSDXACI-INEBQSOXSA-N
• SMILES： OC1C[C@H]2C=CC(=C3C(N[C@@H]([C@@H](CCNC(C=CC[C@@H]2[C@H]2C[C@@H]4C[C@H](CC)[C@H](C)[C@H]4[C@@H]21)=O)O)C3=O)=O)O |c:16,t:4,6|

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 1
• Complexity: 1030
• Topological Polar Surface Area: 136
• XLogP3: 3.3